Cas no 21883-61-4 (2-phenylvaline)

2-phenylvaline structure
2-phenylvaline structure
Product Name:2-phenylvaline
CAS No:21883-61-4
MF:C11H15NO2
MW:193.242303133011
CID:1404671
PubChem ID:3246208
Update Time:2025-04-20

2-phenylvaline Chemical and Physical Properties

Names and Identifiers

    • 2-phenylvaline
    • NCGC00096754-01
    • NCGC00013642
    • 21883-61-4
    • NSC-51810
    • (2R)-2-amino-3-methyl-2-phenylbutanoic acid
    • NCI51810
    • NCIStruc2_000042
    • CHEMBL1369036
    • NCGC00013642-02
    • NCIStruc1_000296
    • CCG-36525
    • Inchi: 1S/C11H15NO2/c1-8(2)10(11(13)14)12-9-6-4-3-5-7-9/h3-8,10,12H,1-2H3,(H,13,14)
    • InChI Key: MBRPCSKHPRLQQQ-UHFFFAOYSA-N
    • SMILES: CC(C(C(=O)O)NC1C=CC=CC=1)C

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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